N-(3-chloro-2-methylphenyl)-2-(2-pyrimidinyloxy)acetamide

• IUPAC Name: N-(3-chloro-2-methylphenyl)-2-pyrimidin-2-yloxyacetamide
• InChI: InChI=1S/C13H12ClN3O2/c1-9-10(14)4-2-5-11(9)17-12(18)8-19-13-15-6-3-7-16-13/h2-7H,8H2,1H3,(H,17,18)
• InChI Key: WMUROHMZMLBMDE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)COC2=NC=CC=N2
• Molecular Formula: C13H12ClN3O2
• Molecular Weight: 277.70 g/mol

Description

N-(3-chloro-2-methylphenyl)-2-(2-pyrimidinyloxy)acetamide, also known as CP-690,550, is a chemical compound that has shown promising results in scientific research. This compound is a Janus kinase (JAK) inhibitor, which means it blocks the activity of JAK enzymes that are involved in various physiological processes. CP-690,550 has been studied extensively for its potential use in treating autoimmune diseases, such as rheumatoid arthritis, psoriasis, and inflammatory bowel disease.

Scientific Research Applications

Metabolic Pathways and Environmental Impact

The comparative metabolism of chloroacetamide herbicides, including compounds structurally related to N-(3-chloro-2-methylphenyl)-2-(2-pyrimidinyloxy)acetamide, has been explored in human and rat liver microsomes. These studies shed light on the carcinogenic potential of these compounds through metabolic activation pathways leading to DNA-reactive products. Notably, the metabolism of such compounds involves complex pathways, with key intermediates like CDEPA and CMEPA leading to carcinogenic metabolites through bioactivation processes. This research is pivotal in understanding the environmental and health implications of these herbicides (Coleman et al., 2000).

Anticancer and Antioxidant Properties

Research has also focused on the synthesis and evaluation of derivatives of N-(3-chloro-2-methylphenyl)-2-(2-pyrimidinyloxy)acetamide for potential anticancer and antioxidant applications. One study synthesized compounds with significant in vitro cytotoxic activity against cancer cell lines, indicating the potential of these derivatives as anticancer agents (Al-Sanea et al., 2020). Another study evaluated the antioxidant properties of similar derivatives, highlighting their considerable activity and suggesting their utility in developing new antioxidant agents (Gopi & Dhanaraju, 2020).

Biodegradation and Environmental Remediation

The role of N-(3-chloro-2-methylphenyl)-2-(2-pyrimidinyloxy)acetamide and related compounds in environmental remediation has been explored through studies on biodegradation pathways. Research on the N-deethoxymethylation of acetochlor, a related chloroacetamide herbicide, by Rhodococcus sp. highlights the microbial pathways involved in breaking down these compounds, pointing towards potential strategies for mitigating their environmental impact (Wang et al., 2015).